5-Ethyl-4-(furan-2-yl)-pyrimidine

• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 5-ethyl-4-(furan-2-yl)pyrimidine
• InChI: InChI=1S/C10H10N2O/c1-2-8-6-11-7-12-10(8)9-4-3-5-13-9/h3-7H,2H2,1H3
• InChI Key: ITSHPGCNROKFNB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=CN=C1C2=CC=CO2

Description

5-Ethyl-4-(furan-2-yl)-pyrimidine is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of [5-ethyl-6-(furan-2-yl)-pyrimidin-4-yl]-hydrazine (2.85 g), acetonitrile (50 ml), and para-toluensulfonyl chloride (2.86 g), pyridine (2.37 g) was added under ice-cooling, and the reaction mixture was stirred at room temperature for 2 hours. To the reaction mixture, water (50 ml) was added, and the precipitated solids were collected by filtration. The solid was sequentially washed with water (20 ml) and acetonitrile (20 ml), and dried. To the resulting solid, sodium hydroxide (8.1 g), ethylene glycol (100 ml), and water (50 ml) were added, and stirred under reflux for 3 hours. After standing to cool the reaction mixture to room temperature, to the reaction mixture, water was added, and extracted with ethyl acetate. The organic layer was dried over sodium sulfate, and concentrated under reduced pressure. The residue was subjected to silica gel column chromatography to give 2.03 g of 5-ethyl-4-furan-2-yl-pyrimidine.